(7-BROMO-2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)(4-METHYLPHENYL)METHANONE
(7-BROMO-2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)(4-METHYLPHENYL)METHANONE
Brand Name:
Vulcanchem
CAS No.:
175136-42-2
VCID:
VC0065911
InChI:
InChI=1S/C16H13BrO3/c1-10-2-4-11(5-3-10)16(18)12-8-14-15(9-13(12)17)20-7-6-19-14/h2-5,8-9H,6-7H2,1H3
SMILES:
CC1=CC=C(C=C1)C(=O)C2=CC3=C(C=C2Br)OCCO3
Molecular Formula:
C16H13BrO3
Molecular Weight:
333.18 g/mol
(7-BROMO-2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)(4-METHYLPHENYL)METHANONE
CAS No.: 175136-42-2
Main Products
VCID: VC0065911
Molecular Formula: C16H13BrO3
Molecular Weight: 333.18 g/mol
| CAS No. | 175136-42-2 |
|---|---|
| Product Name | (7-BROMO-2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)(4-METHYLPHENYL)METHANONE |
| Molecular Formula | C16H13BrO3 |
| Molecular Weight | 333.18 g/mol |
| IUPAC Name | (6-bromo-2,3-dihydro-1,4-benzodioxin-7-yl)-(4-methylphenyl)methanone |
| Standard InChI | InChI=1S/C16H13BrO3/c1-10-2-4-11(5-3-10)16(18)12-8-14-15(9-13(12)17)20-7-6-19-14/h2-5,8-9H,6-7H2,1H3 |
| Standard InChIKey | ZZAIOXCUIJOSQO-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)C(=O)C2=CC3=C(C=C2Br)OCCO3 |
| Canonical SMILES | CC1=CC=C(C=C1)C(=O)C2=CC3=C(C=C2Br)OCCO3 |
| PubChem Compound | 678322 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume